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Compound of Interest

Compound Name: 2-Bromo-4,5-dimethoxypyridine

Cat. No.: B11760858

Get Quote

Executive Summary
2-Bromo-4,5-dimethoxypyridine (CAS: 1211520-13-6) is a specialized heterocyclic building

block utilized primarily in the synthesis of pharmaceutical agents, including kinase inhibitors

and ferroportin inhibitors.[1] Its structural core—a pyridine ring substituted with a reactive

bromine atom and two electron-donating methoxy groups—dictates a specific solubility profile

that researchers must navigate to optimize reaction yields.[1]

This guide provides a technical analysis of its physicochemical properties, solvent compatibility,

and validated experimental protocols for its use in cross-coupling reactions.

Physicochemical Profile
Understanding the molecular parameters is the first step in predicting solubility behavior in

unverified solvents.[1]
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Property Data Note

CAS Number 1211520-13-6 Unique Identifier

IUPAC Name
2-Bromo-4,5-

dimethoxypyridine

Molecular Formula C₇H₈BrNO₂

Molecular Weight 218.05 g/mol

Physical State Solid / Viscous Oil
Low melting point solid

(inferred)

Predicted LogP ~1.5 – 1.9 Moderately Lipophilic

H-Bond Donors 0 No -OH/-NH groups

H-Bond Acceptors 3 Pyridine N + 2 Ether O

Solubility Data & Solvent Compatibility
Direct experimental solubility values (g/L) are rarely published for this specific intermediate.[1]

The data below is derived from validated synthetic protocols (Suzuki and Stille couplings)

where the compound was successfully solubilized.

Primary Reaction Solvents
These solvents are confirmed to dissolve 2-Bromo-4,5-dimethoxypyridine at functional

concentrations (0.1 M – 0.5 M).[1]
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Solvent Solubility Rating Application Context

1,4-Dioxane High

Standard solvent for Suzuki-

Miyaura coupling.[1] Often

used as a 3:1 mixture with

water.[1][2][3]

Toluene High

Preferred for Stille couplings;

effective at elevated

temperatures (100°C).[1]

DMSO High

Universal solvent for

nucleophilic substitutions;

excellent for stock solutions.[1]

Dichloromethane (DCM) High

Ideal for transfers and

anhydrous reactions (e.g.,

demethylation with BBr₃).

Methanol Moderate
Soluble, but often used as a

co-solvent.

Water Low

Poor solubility.[1] Requires

organic co-solvents (e.g.,

Dioxane, DMF) for aqueous

reactions.

Workup & Purification Solvents[1][4]
Extraction: Ethyl Acetate (EtOAc) and DCM are highly effective for extracting the compound

from aqueous reaction quenches.[1]

Chromatography: The compound is stable on silica gel.[1] Standard mobile phases include

Hexane/EtOAc or Cyclohexane/EtOAc gradients (e.g., 0% → 30% EtOAc).

Experimental Protocols
The following protocols demonstrate the compound's solubility in action within critical drug

discovery workflows.
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Protocol A: Suzuki-Miyaura Coupling (Aqueous/Organic
System)
Context: This protocol utilizes the solubility of 2-Bromo-4,5-dimethoxypyridine in a biphasic

Dioxane/Water system to facilitate palladium-catalyzed cross-coupling.[1]

Reagents:

2-Bromo-4,5-dimethoxypyridine (1.0 eq)[1][4][2][3]

Aryl Boronic Acid (1.5 eq)[1][3]

Potassium Carbonate (K₂CO₃, 2.0 eq)[2][3]

Pd(PPh₃)₄ (Catalyst, 0.1 eq)[3]

Solvent: 1,4-Dioxane / Water (3:1 ratio)[1][2][3]

Methodology:

Solubilization: In a reaction tube, dissolve 2-Bromo-4,5-dimethoxypyridine and the boronic

acid in 1,4-dioxane.

Base Addition: Add the aqueous solution of K₂CO₃ (or solid K₂CO₃ followed by water).[1] The

3:1 ratio ensures the pyridine derivative remains in solution while allowing the inorganic base

to activate the boronic acid.[1]

Degassing: Sparge the mixture with Argon for 15 minutes to remove oxygen (critical for Pd

catalyst stability).

Reaction: Seal the tube and heat to 100°C for 16 hours.

Workup: Cool to room temperature. Filter through Celite (eluting with EtOAc) to remove Pd

residues.[1][3] The product will be in the EtOAc filtrate.[1]

Protocol B: Stille Coupling (Anhydrous System)
Context: Used for coupling with organostannanes, requiring a non-protic, high-boiling solvent.
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Reagents:

2-Bromo-4,5-dimethoxypyridine (1.0 eq)[1][4][2][3]

Organostannane (e.g., Sn₂Me₆, 1.0 eq)[5]

Pd(dppf)Cl₂ (Catalyst, 0.1 eq)[5]

Solvent: Toluene (Anhydrous)[1]

Methodology:

Solubilization: Dissolve the pyridine substrate and stannane reagent in anhydrous Toluene.

Reaction: Heat the solution to 100°C for 3 hours. The high solubility in hot toluene ensures

rapid kinetics.[1]

Quench: Dilute with water and extract immediately with Ethyl Acetate.

Visualization: Solubility-Driven Workflow
The following diagram illustrates the decision logic for solvent selection based on the intended

chemical transformation.

2-Bromo-4,5-
dimethoxypyridine Select Reaction Type

Suzuki Coupling
(Boronic Acids)

Aryl Coupling

Stille Coupling
(Organostannanes)

Tin Coupling

Demethylation
(BBr3)

Functionalization

Solvent System:
1,4-Dioxane : Water (3:1)

Temp: 100°C

Solvent System:
Toluene (Anhydrous)

Temp: 100°C

Solvent System:
DCM (Anhydrous)

Temp: -78°C to 0°C

Standard Workup:
Extract w/ EtOAc or DCM

Wash w/ Brine
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Click to download full resolution via product page

Caption: Solvent selection logic for 2-Bromo-4,5-dimethoxypyridine based on reaction type.

Handling & Stability
Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The bromide

functionality can be light-sensitive; store in amber vials.[1]

Stability: The methoxy groups are stable to mild bases (K₂CO₃) but will

hydrolyze/demethylate in the presence of strong Lewis acids (e.g., BBr₃, AlCl₃).

Safety: Treat as a potential irritant (Skin Irrit. 2, Eye Irrit. 2). Use standard PPE (gloves,

goggles) and handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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